Cas no 1396966-20-3 (2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid)

• Product Name: 2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• CAS No: 1396966-20-3
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• CID: 3074211
• PubChem ID: 2901261
• Update Time: 2025-04-21

2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-propionic acid
• STK731110
• 2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• 2-(2Lambda4,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)propanoic acid
• Z3220113413
• AKOS021995806
• 2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)propanoic acid
• Oprea1_673014
• AKOS000114962
• AG-690/15443469
• 1396966-20-3
• 2-(2$l^{4},1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• 7-{[(1-carboxyethyl)amino]sulfonyl}-2,1,3-benzothiadiazol
• SR-01000464984-1
• N-(2,1,3-benzothiadiazol-4-ylsulfonyl)alanine
• Oprea1_216430
• AKOS016870706
• AB00767839-01
• SR-01000464984
• EN300-00606
• AKOS000541370

• Inchi： 1S/C9H9N3O4S2/c1-5(9(13)14)12-18(15,16)7-4-2-3-6-8(7)11-17-10-6/h2-5,12H,1H3,(H,13,14)
• InChI Key： FIGWKCMUEACGHJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 287.00344812Da
• Monoisotopic Mass: 287.00344812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 146Ų

2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives